Cas no 100515-17-1 (1-(dimethoxymethyl)-4-methylsulfanylbenzene)

• Product Name: 1-(dimethoxymethyl)-4-methylsulfanylbenzene
• CAS No: 100515-17-1
• MF: C₁₀H₁₄O₂S
• MW: 198.281961917877
• MDL: MFCD23143142
• CID: 1125831
• PubChem ID: 13596597
• Update Time: 2025-11-01

1-(dimethoxymethyl)-4-methylsulfanylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(dimethoxymethyl)-4-methylsulfanylbenzene
• Benzene, 1-(dimethoxymethyl)-4-(methylthio)-
• CTK0G8809
• 4-(methylthio)benzaldehyde dimethyl acetal
• AGN-PC-00N85Q
• ACMC-20m3kj
• 1-(1,1-dimethoxy-methyl)-4-methylsulfanyl-benzene
• p-(thiomethoxy)benzaldehyde dimethylacetal
• SureCN6829926
• Benzene,1-(dimethoxymethyl)-4-(methylthio);p-(thiomethoxy)benzaldehyde dimethylacetal;4-(methylthio)benzaldehyde dimethyl acetal;1-(1,1-dimethoxy-methyl)-4-methylsulfanyl-benzene;
• 1-(Dimethoxymethyl)-4-(methylsulfanyl)benzene
• 4-Dimethoxymethylphenyl methyl sulfide
• SCHEMBL6829926
• MUEWUNUBHRREED-UHFFFAOYSA-N
• 100515-17-1
• DTXSID80544654

• MDL： MFCD23143142
• Inchi： 1S/C10H14O2S/c1-11-10(12-2)8-4-6-9(13-3)7-5-8/h4-7,10H,1-3H3
• InChI Key： MUEWUNUBHRREED-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(OC)OC

Computed Properties

• Exact Mass: 198.07100
• Monoisotopic Mass: 198.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 43.76000
• LogP: 2.69990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 1-(dimethoxymethyl)-4-methylsulfanylbenzene

Professional Introduction to Compound with CAS No. 100515-17-1 and Product Name: 1-(dimethoxymethyl)-4-methylsulfanylbenzene

Compound with the CAS number 100515-17-1, identified by the product name 1-(dimethoxymethyl)-4-methylsulfanylbenzene, represents a significant molecule in the realm of chemical and pharmaceutical research. This compound, featuring a unique structural framework, has garnered attention due to its potential applications in various scientific domains. The presence of both dimethoxymethyl and methylsulfanyl substituents in its benzene ring imparts distinct chemical properties that make it a subject of interest for researchers exploring novel synthetic pathways and biological activities.

The structural configuration of 1-(dimethoxymethyl)-4-methylsulfanylbenzene is characterized by a benzene core substituted at the 1-position with a dimethoxymethyl group and at the 4-position with a methylsulfanyl group. This arrangement not only influences its electronic distribution but also affects its reactivity and interaction with biological targets. The dimethoxymethyl moiety, known for its stability and methylation capabilities, can serve as a versatile handle for further functionalization, while the methylsulfanyl group introduces sulfur into the structure, which is often associated with enhanced binding affinity to certain biological receptors.

In recent years, there has been growing interest in sulfur-containing heterocycles due to their wide range of biological activities. The incorporation of sulfur into aromatic compounds has been shown to modulate enzyme inhibition, receptor binding, and other pharmacological effects. For instance, derivatives of benzene rings substituted with sulfur atoms have demonstrated efficacy in treating inflammatory diseases, infectious agents, and even certain types of cancer. The compound 1-(dimethoxymethyl)-4-methylsulfanylbenzene aligns with this trend, offering a promising scaffold for drug discovery efforts.

One of the most compelling aspects of this compound is its potential as a precursor in synthesizing more complex molecules. The dimethoxymethyl group can be easily converted into other functional groups such as alcohols or ethers through various chemical transformations, while the methylsulfanyl group can undergo reactions like oxidation or substitution to yield different sulfur-containing derivatives. This flexibility makes 1-(dimethoxymethyl)-4-methylsulfanylbenzene an invaluable building block for medicinal chemists seeking to design novel therapeutic agents.

Recent studies have highlighted the importance of aromatic sulfides in medicinal chemistry. These compounds have been found to exhibit inhibitory activity against various enzymes and receptors implicated in human diseases. For example, certain benzene sulfides have shown promise in preclinical trials as inhibitors of tyrosine kinases, which are overexpressed in many cancers. The structural features of 1-(dimethoxymethyl)-4-methylsulfanylbenzene, particularly the presence of both electron-donating and electron-withdrawing groups, suggest that it may possess similar bioactivity profiles.

The synthesis of 1-(dimethoxymethyl)-4-methylsulfanylbenzene involves multi-step organic reactions that require precise control over reaction conditions. Typically, the process begins with the preparation of a halogenated benzene derivative followed by nucleophilic substitution to introduce the dimethoxymethyl group. Subsequent reaction with a sulfur source then installs the methylsulfanyl moiety at the desired position. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research purposes.

In addition to its pharmaceutical applications, 1-(dimethoxymethyl)-4-methylsulfanylbenzene has potential uses in materials science and agrochemical research. Its unique structure allows it to interact with polymers and surfaces in novel ways, making it a candidate for developing advanced materials with tailored properties. Furthermore, its ability to serve as a precursor for more complex molecules has implications for crop protection agents, where sulfur-containing compounds are known for their pesticidal and herbicidal effects.

The future direction of research on 1-(dimethoxymethyl)-4-methylsulfanylbenzene is likely to focus on expanding its applications and understanding its mechanisms of action in greater detail. Computational studies using molecular modeling techniques can help predict how this compound interacts with biological targets at the atomic level. Such insights are crucial for designing derivatives with improved potency and selectivity. Moreover, experimental validation through biochemical assays and cell-based assays will be essential to confirm these predictions and guide further optimization efforts.

In conclusion, compound with CAS No. 100515-17-1 and product name 1-(dimethoxymethyl)-4-methylsulfanylbenzene represents a versatile molecule with significant potential in pharmaceutical development, materials science, and agrochemical applications. Its unique structural features make it an attractive scaffold for drug discovery efforts aimed at treating various human diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.